![molecular formula C16H17ClN2O3 B4956393 N-(5-chloro-2-pyridinyl)-2-(4-methoxyphenoxy)butanamide](/img/structure/B4956393.png)
N-(5-chloro-2-pyridinyl)-2-(4-methoxyphenoxy)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-chloro-2-pyridinyl)-2-(4-methoxyphenoxy)butanamide, also known as BAY 11-7082, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized in 2000 by researchers at Bayer AG and has since become a popular tool in the study of various biological processes.
Mechanism of Action
The mechanism of action of N-(5-chloro-2-pyridinyl)-2-(4-methoxyphenoxy)butanamide 11-7082 involves the inhibition of the NF-κB signaling pathway, which is involved in the regulation of inflammation, cell survival, and immune responses. This compound 11-7082 acts by binding to a key protein in this pathway, preventing its activation and downstream signaling.
Biochemical and Physiological Effects:
This compound 11-7082 has been shown to have a range of biochemical and physiological effects, including the inhibition of cytokine production, the induction of apoptosis in cancer cells, and the protection of neurons from oxidative stress. It has also been shown to have anti-inflammatory effects in various models of inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(5-chloro-2-pyridinyl)-2-(4-methoxyphenoxy)butanamide 11-7082 is its specificity for the NF-κB pathway, making it a valuable tool for the study of this pathway in various biological processes. However, its use is limited by its potential toxicity and off-target effects, which must be carefully considered in experimental design.
Future Directions
There are several future directions for the use of N-(5-chloro-2-pyridinyl)-2-(4-methoxyphenoxy)butanamide 11-7082 in scientific research. One area of interest is the development of novel therapies for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, based on the inhibition of the NF-κB pathway. Another area of interest is the study of the role of NF-κB signaling in cancer progression and the development of new cancer therapies based on the inhibition of this pathway. Finally, the potential neuroprotective effects of this compound 11-7082 make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Synthesis Methods
The synthesis of N-(5-chloro-2-pyridinyl)-2-(4-methoxyphenoxy)butanamide 11-7082 involves several steps, including the reaction of 5-chloro-2-pyridinylamine with 4-methoxyphenol to form 5-chloro-2-(4-methoxyphenoxy)pyridine. This intermediate is then reacted with butyric anhydride to yield the final product, this compound.
Scientific Research Applications
N-(5-chloro-2-pyridinyl)-2-(4-methoxyphenoxy)butanamide 11-7082 has been used in a wide range of scientific research applications, including the study of inflammation, cancer, and neurodegenerative diseases. It has been shown to inhibit the activity of several key signaling pathways involved in these processes, making it a valuable tool for researchers.
Properties
IUPAC Name |
N-(5-chloropyridin-2-yl)-2-(4-methoxyphenoxy)butanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClN2O3/c1-3-14(22-13-7-5-12(21-2)6-8-13)16(20)19-15-9-4-11(17)10-18-15/h4-10,14H,3H2,1-2H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBJQXEGLVYPRQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=NC=C(C=C1)Cl)OC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.